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Compound of Interest

Compound Name: Cyclohexanone oxime

Cat. No.: B7761111 Get Quote

An In-depth Technical Guide to the Safe Handling of Cyclohexanone Oxime

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and handling guidelines for

Cyclohexanone oxime, a crucial intermediate in various industrial syntheses, including the

production of Nylon-6.[1][2] Adherence to these guidelines is critical to ensure the safety of

laboratory personnel and the integrity of research.

Physicochemical and Hazard Identification
Cyclohexanone oxime is a white to off-white crystalline solid with a faint, characteristic odor.

[2] Understanding its physical and chemical properties is fundamental to its safe handling.

Table 1: Physicochemical Properties of Cyclohexanone Oxime
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Property Value References

Chemical Formula C₆H₁₁NO [3]

Molecular Weight 113.16 g/mol [1][2][4]

Melting Point 86 - 92 °C (187 - 198 °F) [1]

Boiling Point 206 - 210 °C (403 - 410 °F) [5]

Flash Point 100 - 110 °C (212 - 230 °F) [3][6]

Solubility Soluble in water and ethanol. [1][2][6]

Appearance White crystalline solid. [1][2]

Hazard Summary:

Cyclohexanone oxime is harmful if swallowed and may cause irritation to the skin, eyes, and

respiratory tract.[3][7][8] It is combustible and can react violently with strong oxidizing agents

and fuming sulfuric acid, particularly at elevated temperatures.[1][2] When heated to

decomposition, it emits toxic fumes of nitrogen oxides.[9][10]

Toxicological Data
Toxicological data is essential for assessing the potential health risks associated with

Cyclohexanone oxime exposure.

Table 2: Acute Toxicity Data for Cyclohexanone Oxime

Route of Exposure Species Value References

Intraperitoneal Mouse LD50: 250 mg/kg [3][8][11]

Oral Rat
LD50: 883 - 1,765

mg/kg
[6]

Oral Mouse LD50: 710 mg/kg [11]

Key Toxicological Effects:
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Hematotoxicity: Studies in rats have shown that cyclohexanone oxime can induce

hemolytic anemia, characterized by damage to red blood cells. This is often accompanied by

increased red blood cell production (erythropoiesis) in the spleen and bone marrow.[11][12]

Organ Toxicity: The primary target organs for toxicity are the erythrocytes (red blood cells),

spleen, liver, and nasal epithelium.[11]

Genotoxicity: In vitro studies on mouse lymphocytes have indicated potential for mutation in

mammalian somatic cells.[3] However, it is not classified as a carcinogen by IARC, NTP, or

OSHA.[3]

Experimental Protocols for Safe Handling
While specific experimental protocols are proprietary to individual institutions, the following

general procedures outline best practices for handling Cyclohexanone oxime in a laboratory

setting.

Protocol 3.1: General Handling and Weighing

Preparation: Work in a well-ventilated area, preferably within a chemical fume hood.[13]

Ensure that an eyewash station and safety shower are readily accessible.[14]

Personal Protective Equipment (PPE): Don appropriate PPE as detailed in Section 5.

Dispensing: To minimize dust formation, handle Cyclohexanone oxime as a solid.[3] Use a

spatula or scoop for transferring the material. Avoid creating and inhaling dust.[13]

Weighing: Weigh the required amount in a tared, sealed container to prevent dust dispersion.

Cleaning: Clean any spills immediately according to the spill response protocol (Section 7).

Wash hands thoroughly after handling.[13]

Protocol 3.2: Preparation of Solutions

Solvent Selection: Choose an appropriate solvent based on the experimental requirements.

Cyclohexanone oxime is soluble in water and ethanol.[1][2]
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Dissolution: Slowly add the weighed Cyclohexanone oxime to the solvent while stirring to

facilitate dissolution. If necessary, gentle heating may be applied, but care should be taken to

avoid temperatures approaching the flash point.

Storage of Solutions: Store solutions in clearly labeled, tightly sealed containers.

Fire and Explosion Hazards
Cyclohexanone oxime is a combustible solid.[1][2]

Table 3: Fire Hazard Data

Parameter Value References

Flash Point 100 - 110 °C (212 - 230 °F) [3][6]

Suitable Extinguishing Media

Water spray, alcohol-resistant

foam, dry chemical, carbon

dioxide.

[3][13]

Hazardous Combustion

Products

Carbon oxides, Nitrogen

oxides (NOx).
[13]

Special Firefighting Procedures:

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

[3][13]

Use water spray to cool fire-exposed containers.[15]

Explosion Hazard:

Reacts violently with fuming sulfuric acid at temperatures above 150°C (302°F).[1][9][10]

Explosions have been reported during the distillation of aldoximes, potentially due to

peroxide formation, especially in the presence of acid.[1][9]

Personal Protective Equipment (PPE)
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The selection and use of appropriate PPE are critical to minimize exposure.

Task Involving
Cyclohexanone Oxime

Is adequate ventilation
(e.g., fume hood) available?

Wear safety glasses with
side shields (EN166/ANSI Z87.1)

Yes
Use a NIOSH-approved respirator

(e.g., N95 dust mask for solids)

No

Wear compatible chemical-
resistant gloves (e.g., Nitrile)

Wear a standard
laboratory coat

Is there a risk of
splashing or significant exposure?

Wear chemical safety goggles,
full-face shield, and body protection

end

Yes

No

Click to download full resolution via product page
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PPE Selection Workflow for Cyclohexanone Oxime

Eye and Face Protection: Wear chemical safety goggles or glasses with side shields that

conform to EN166 (EU) or NIOSH (US) standards.[13]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[3][13] Choose

body protection based on the potential for exposure.[3]

Respiratory Protection: If working outside of a fume hood or if dust formation is likely, use a

NIOSH-approved N95 dust mask or equivalent.[3]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure to
Cyclohexanone Oxime

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Wash off with soap and
plenty of water for at least 15 minutes.

Rinse thoroughly with plenty of
water for at least 15 minutes.

Rinse mouth with water.
Do NOT induce vomiting.

Seek immediate
medical attention.

Click to download full resolution via product page

First Aid Procedures for Cyclohexanone Oxime Exposure

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[3][7]
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Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[3][7] Remove contaminated clothing.

Eye Contact: Rinse eyes thoroughly with plenty of water for at least 15 minutes, also under

the eyelids.[3][14] Seek medical attention.

Ingestion: Do NOT induce vomiting.[7] Rinse the mouth with water and seek immediate

medical attention.[3][7]

Accidental Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.
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Spill of
Cyclohexanone Oxime

Evacuate immediate area
and ensure proper ventilation

Don appropriate PPE
(respirator, gloves, goggles, lab coat)

Contain the spill without
creating dust

Dampen the solid with 60-70% ethanol.
Sweep or scoop up the material.

Place in a suitable, sealed
container for disposal

Clean the spill area with soap and water

Dispose of waste according to
local, state, and federal regulations

Click to download full resolution via product page

Workflow for Handling a Cyclohexanone Oxime Spill

Personal Precautions: Wear appropriate PPE, including respiratory protection.[3] Avoid

breathing dust. Ensure adequate ventilation.[3]
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Environmental Precautions: Prevent the product from entering drains.[3]

Methods for Cleaning Up: For small spills, dampen the solid material with 60-70% ethanol to

prevent dust from becoming airborne.[9] Then, sweep or scoop the material into a suitable,

closed container for disposal.[9][13] Clean the affected area with soap and water.[9]

Storage and Disposal
Proper storage and disposal are crucial for safety and environmental protection.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][14][13]

Keep away from heat, sparks, open flames, and other ignition sources.

Incompatible with strong oxidizing agents and strong acids.[1][14]

Disposal:

Dispose of unused product and contaminated packaging in accordance with local, state, and

federal regulations.[3][13] This may involve dissolving the material in a combustible solvent

and burning it in a chemical incinerator equipped with an afterburner and scrubber.[13] Do

not mix with other waste.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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